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Compound of Interest

5-Bromo-2-methyl-1,3-
Compound Name:
benzoxazole

Cat. No.: B1278246

Essential Safety and Handling Guide for 5-
Bromo-2-methyl-1,3-benzoxazole

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide
to the safe handling, use, and disposal of 5-Bromo-2-methyl-1,3-benzoxazole, ensuring
laboratory safety and operational integrity.

This document provides critical safety and logistical information for the handling of 5-Bromo-2-
methyl-1,3-benzoxazole. Adherence to these guidelines is essential to minimize risks and
ensure a safe laboratory environment. The following procedures outline the necessary personal
protective equipment (PPE), operational steps for safe handling, and compliant disposal
methods.

Hazard Identification and Personal Protective
Equipment

5-Bromo-2-methyl-1,3-benzoxazole is classified as harmful if swallowed, in contact with skin,
or if inhaled.[1] It is imperative to use appropriate engineering controls and personal protective
equipment to prevent exposure.

Engineering Controls
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The primary engineering control for handling this compound is a properly functioning chemical
fume hood.[1] All manipulations of 5-Bromo-2-methyl-1,3-benzoxazole, including weighing,
transferring, and preparing solutions, must be conducted within a fume hood to minimize the
inhalation of dust or vapors.

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory for all personnel handling this chemical. This
includes, but is not limited to:

o Eye Protection: Chemical safety goggles that meet OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European Standard EN166 are required.[2][3]

e Hand Protection: Due to the nature of 5-Bromo-2-methyl-1,3-benzoxazole as a
halogenated aromatic hydrocarbon, selection of the correct glove material is critical.
Materials such as neoprene and butyl rubber have been shown to have poor resistance to
this class of chemicals.[4][5]

o Recommended: Viton® or polyvinyl alcohol (PVA) gloves are suitable for extended
contact.[4] A laminate glove (e.g., SilverShield®/Norfoil®) can also be used.

o For Splash Protection: Nitrile gloves may be used for short-duration tasks, but they must
be replaced immediately if contamination occurs.

o Skin and Body Protection: A lab coat or other protective clothing must be worn to prevent
skin contact.[1]

» Respiratory Protection: If working outside of a fume hood is unavoidable, a NIOSH-approved
respirator with an appropriate cartridge for organic vapors should be used.[2]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and environmental
protection.

Quantitative Data
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While specific occupational exposure limits (OELS) for 5-Bromo-2-methyl-1,3-benzoxazole
have not been established, the following physical and chemical properties should be
considered in risk assessments.

Property Value

Molecular Formula C8H6BrNO

Molecular Weight 212.043 g/mol

Melting Point 66-68°C

Boiling Point 264.8 £ 13.0 °C at 760 mmHg
Density 1.6 +£0.1 g/cm3

Flash Point 114.0 £ 19.8 °C

Experimental Protocol: Safe Handling Workflow

The following diagram outlines the essential steps for the safe handling of 5-Bromo-2-methyl-
1,3-benzoxazole from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling 5-Bromo-2-
methyl-1,3-benzoxazole]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-5-bromo-2-methyl-1-3-benzoxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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